Cas no 1889120-41-5 (1-(3,5-difluoro-2-methoxyphenyl)methylpiperazine)

• Product Name: 1-(3,5-difluoro-2-methoxyphenyl)methylpiperazine
• CAS No: 1889120-41-5
• MF: C₁₂H₁₆F₂N₂O
• MW: 242.265049934387
• CID: 5754232
• PubChem ID: 115006372
• Update Time: 2025-06-08

1-(3,5-difluoro-2-methoxyphenyl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-[(3,5-difluoro-2-methoxyphenyl)methyl]piperazine
• 1889120-41-5
• EN300-1795138
• 1-(3,5-difluoro-2-methoxyphenyl)methylpiperazine

• Inchi： 1S/C12H16F2N2O/c1-17-12-9(6-10(13)7-11(12)14)8-16-4-2-15-3-5-16/h6-7,15H,2-5,8H2,1H3
• InChI Key： OSEZSOCRHMSJJJ-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1OC)CN1CCNCC1)F

Computed Properties

• Exact Mass: 242.12306946g/mol
• Monoisotopic Mass: 242.12306946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 24.5Ų

Additional information on 1-(3,5-difluoro-2-methoxyphenyl)methylpiperazine

Introduction to 1-(3,5-difluoro-2-methoxyphenyl)methylpiperazine (CAS No. 1889120-41-5)

1-(3,5-difluoro-2-methoxyphenyl)methylpiperazine, identified by its Chemical Abstracts Service (CAS) number 1889120-41-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperazine class of molecules, which are widely recognized for their diverse biological activities and utility in the development of therapeutic agents. The structural features of 1-(3,5-difluoro-2-methoxyphenyl)methylpiperazine, particularly the presence of fluoro and methoxy substituents on the aromatic ring, contribute to its unique chemical properties and potential pharmacological effects.

The molecular structure of this compound consists of a piperazine ring linked to a phenyl group that is substituted with fluorine atoms at the 3rd and 5th positions and a methoxy group at the 2nd position. This specific arrangement of functional groups enhances the compound's interactiveness with biological targets, making it a promising candidate for further investigation in drug discovery programs. The fluorine atoms, in particular, are known to improve metabolic stability and binding affinity, while the methoxy group introduces additional electronic and steric effects that can modulate receptor interactions.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing piperazine moieties due to their ability to interact with various neurotransmitter systems. 1-(3,5-difluoro-2-methoxyphenyl)methylpiperazine has been studied for its potential role in modulating central nervous system (CNS) activity. Preliminary research suggests that this compound may exhibit properties relevant to the treatment of neurological and psychiatric disorders. Its interaction with serotonin receptors, in particular, has been a focus of investigation, as serotoninergic pathways are implicated in a wide range of physiological processes, including mood regulation, sleep patterns, and cognitive function.

One of the most compelling aspects of 1-(3,5-difluoro-2-methoxyphenyl)methylpiperazine is its structural similarity to known pharmacologically active agents. This similarity suggests that it may share certain mechanisms of action while also possessing unique characteristics that could make it a valuable tool for developing novel therapeutics. The presence of fluoro substituents is particularly noteworthy, as fluorine atoms are frequently incorporated into drugs due to their ability to enhance lipophilicity and binding affinity. Additionally, the methoxy group can influence electronic distribution across the molecule, potentially affecting its receptor binding properties.

Current research in this area is focused on understanding the detailed pharmacological profile of 1-(3,5-difluoro-2-methoxyphenyl)methylpiperazine. In vitro studies have begun to elucidate its interactions with various receptor subtypes, providing insights into its potential therapeutic applications. These studies have revealed that the compound exhibits selective binding affinity for certain serotonin receptors, which could make it useful in the management of conditions associated with serotonergic dysregulation. Furthermore, preliminary animal models have shown promising results regarding its efficacy in modulating behaviors relevant to anxiety and depression.

The synthetic pathways for preparing 1-(3,5-difluoro-2-methoxyphenyl)methylpiperazine have also been optimized to ensure high yield and purity. The synthesis typically involves multi-step reactions starting from readily available aromatic precursors. The introduction of fluorine atoms requires careful handling due to their reactivity and sensitivity to certain conditions. However, advances in synthetic methodologies have made it possible to incorporate fluorine residues efficiently while maintaining structural integrity.

From a chemical biology perspective, 1-(3,5-difluoro-2-methoxyphenyl)methylpiperazine serves as an important scaffold for structure-activity relationship (SAR) studies. By modifying different parts of its structure, researchers can gain insights into which functional groups are critical for biological activity. This approach is invaluable for designing derivatives with enhanced potency and selectivity. The combination of computational modeling and experimental validation has accelerated the discovery process significantly.

The safety profile of 1-(3,5-difluoro-2-methoxyphenyl)methylpiperazine is another critical area of investigation. While initial studies suggest that it is well-tolerated at moderate doses, comprehensive toxicological assessments are necessary before any clinical application can be considered. These assessments will evaluate potential side effects, metabolic pathways, and long-term effects on organ systems. Such studies are essential for ensuring that the compound is safe for human use if further developed into a drug candidate.

In conclusion,1-(3,5-difluoro-2-methoxyphenyl)methylpiperazine (CAS No. 1889120-41-5) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and preliminary pharmacological findings make it an attractive candidate for further development. As research continues to uncover more about its properties and mechanisms of action,this molecule may contribute valuable insights into treating neurological and psychiatric disorders.